Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Ro 14-9578 Gram-negative bacteria efficacy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ro 14-9578

CAS No.: 100891-41-6

Cat. No.: S541578

Quantitative Data on Ro 14-9578

Aspect Data / Value

Chemical Class Tricyclic quinolone analog [1] [2] [3]

Molecular Formula C16H13NOs [2] [3]

Molecular Weight 299.28 g/mol [2] [3]

CAS Number 100891-41-6 [2] [3]

Primary Mechanism of Action DNA gyrase (topoisomerase Il) inhibition [1]

Antibacterial Spectrum Various Gram-negative bacteria and Staphylococcus aureus [3]

ICso (DNA Biosynthesis in E. coli) 117 pM [3]

ICso (DNA Supercoiling in E. coli) 66.8 uM [3]

Experimental Evidence & Mechanism of Action
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The primary mode of action for Ro 14-9578 was established in a 1987 comparative study. The key findings

and methodologies were as follows [1]:

e Objective: To determine if a bicyclic quinolone nucleus is essential for antibacterial activity and
inhibition of DNA gyrase.
e Test Organisms: Escherichia coli and Staphylococcus aureus.
e Comparative Compounds: Ro 13-5478 (a monocyclic analog), Ro 14-9578 (a tricyclic analog),
nalidixic acid, and oxolinic acid (standard bicyclic quinolones).
¢ Methodologies:
o Antibacterial Activity: Measured by determining the Minimum Inhibitory Concentration
(MIC) against the test organisms.
o Cell Morphology: Effects on cell shape were observed.
o DNA Biosynthesis: Assessed by measuring the incorporation of radioactive thymidine into
bacterial DNA.
o DNA Gyrase Activity: A cell-free supercoiling assay was used to measure the inhibition of the
gyrase enzyme's ability to introduce supercoils into relaxed DNA.
¢ Key Conclusion: The study found that Ro 14-9578 and its monocyclic counterpart exhibited
antibacterial activity and effects on cell morphology, DNA synthesis, and DNA supercoiling that were
comparable to the established quinolones. This demonstrated that a bicyclic nucleus is not
essential for this class of activity, with the site of action being DNA gyrase [1].

The following diagram illustrates the established mechanism of action of Ro 14-9578 and the key

experiments that uncovered it:
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Research Context and Modern Alternatives

It is important to view Ro 14-9578 within the broader context of antimicrobial research:

¢ A Historical Prototype: Ro 14-9578 appears to have remained a research compound used to
understand structure-activity relationships in quinolone antibiotics. There is no evidence in the search
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results of its progression to clinical use [1] [2] [3].

e The Ongoing Challenge of Gram-negative Bacteria: The problem of Gram-negative bacterial
resistance that Ro 14-9578 aimed to address has only intensified. Gram-negative bacteria remain a
major global health threat due to their impermeable outer membrane and efficient resistance
mechanisms [4] [5].

e Contemporary Approaches: Current research to overcome resistant Gram-negative infections
focuses on several strategies, which are more advanced than the stage Ro 14-9578 reached [4] [5]:

o Novel B-lactam/p-lactamase inhibitor combinations (e.g., Ceftazidime/Avibactam,
Cefepime/Taniborbactam).

o New generations of existing classes (e.g., Eravacycline, a synthetic tetracycline; SPR206, a
next-generation polymyxin).

o Naturally derived agents and alternative therapies (e.g., Bacteriophages, Odilorhabdins,
Quorum sensing inhibitors).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s541578?utm_src=pdf-bulk
https://www.smolecule.com/products/s541578?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

